Methyl 4-(3-amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)benzoate
Methyl 4-(3-amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
494792-43-7
VCID:
VC0459552
InChI:
InChI=1S/C25H26N4O2/c1-24(2,3)17-9-10-18-19(11-17)21(15-5-7-16(8-6-15)23(30)31-4)25(13-27,14-28)22(29)20(18)12-26/h5-8,10,17,19,21H,9,11,29H2,1-4H3/t17?,19-,21+/m0/s1
SMILES:
CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC
Molecular Formula:
C25H26N4O2
Molecular Weight:
414.5g/mol
Methyl 4-(3-amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)benzoate
CAS No.: 494792-43-7
Main Products
VCID: VC0459552
Molecular Formula: C25H26N4O2
Molecular Weight: 414.5g/mol
| CAS No. | 494792-43-7 |
|---|---|
| Product Name | Methyl 4-(3-amino-7-tert-butyl-2,2,4-tricyano-1,2,6,7,8,8a-hexahydro-1-naphthalenyl)benzoate |
| Molecular Formula | C25H26N4O2 |
| Molecular Weight | 414.5g/mol |
| IUPAC Name | methyl 4-[(1S,8aR)-3-amino-7-tert-butyl-2,2,4-tricyano-6,7,8,8a-tetrahydro-1H-naphthalen-1-yl]benzoate |
| Standard InChI | InChI=1S/C25H26N4O2/c1-24(2,3)17-9-10-18-19(11-17)21(15-5-7-16(8-6-15)23(30)31-4)25(13-27,14-28)22(29)20(18)12-26/h5-8,10,17,19,21H,9,11,29H2,1-4H3/t17?,19-,21+/m0/s1 |
| Standard InChIKey | IPGNINWFQWONDC-QJUSXVFHSA-N |
| Isomeric SMILES | CC(C)(C)C1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC |
| SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC |
| Canonical SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC |
| PubChem Compound | 11838472 |
| Last Modified | Nov 11 2021 |
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